Cas no 1354486-58-0 ((2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
• CAS No: 1354486-58-0
• MF: C₂₃H₂₆BrNO₅
• MW: 476.360246181488
• CID: 4696128
• Update Time: 2025-10-28

(2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-(4-benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

• Inchi： 1S/C23H26BrNO5/c1-23(2,3)30-22(28)25-14-17(13-19(25)21(26)27)29-20-10-9-16(12-18(20)24)11-15-7-5-4-6-8-15/h4-10,12,17,19H,11,13-14H2,1-3H3,(H,26,27)
• InChI Key： CDZATIFQQOEFHL-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC2C=CC=CC=2)C=CC=1OC1CN(C(=O)OC(C)(C)C)C(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 601
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 591.8±50.0 °C at 760 mmHg
• Flash Point: 311.7±30.1 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

(2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

Introduction to (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1354486-58-0)

The compound (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid, identified by its CAS number 1354486-58-0, represents a significant advancement in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a tert-butoxycarbonyl (Boc) group and a brominated phenyl ring in its molecular framework suggests potential utility in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and effective drugs. The stereochemistry of (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid makes it an attractive candidate for further investigation. The (S,S) configuration at the two stereocenters is particularly noteworthy, as it aligns with the configuration of several bioactive molecules that have demonstrated remarkable pharmacological properties.

The Boc-protected carboxylic acid functionality at the C1 position provides a versatile handle for further chemical modifications. This protective group is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions while allowing for selective deprotection under mild acidic conditions. The 4-benzyl-2-bromophenoxy moiety at the C4 position adds another layer of complexity, potentially influencing both the solubility and binding affinity of the compound.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural novelty. The scaffold of (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid offers a rich platform for exploring new chemical space. Studies have shown that pyrrolidine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of bromine into the phenyl ring may enhance metabolic stability while also serving as a handle for further derivatization via cross-coupling reactions.

One of the most exciting aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play crucial roles in various biological pathways, making them attractive targets for drug development. Pyrrolidine-based inhibitors have shown promise in targeting enzymes such as matrix metalloproteinases (MMPs) and cathepsins, which are implicated in diseases like cancer and inflammation. The chiral center at C2 and C4 provides an opportunity to develop enantiopure inhibitors with enhanced selectivity and reduced toxicity.

Additionally, the Boc group at C1 can be removed under mild acidic conditions to yield a free carboxylic acid, which can then be coupled to other functionalities via amide bond formation. This versatility makes (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid a valuable building block for constructing more complex molecules. For instance, it could be used to synthesize peptidomimetics or heterocyclic compounds with tailored biological properties.

Recent advances in synthetic methodologies have also highlighted the importance of protecting groups in multi-step syntheses. The Boc group not only protects the carboxylic acid but also enhances the overall stability of the intermediate during storage and handling. This is particularly important in industrial settings where maintaining chemical purity over extended periods is essential.

The bromine atom at the 2-position of the phenyl ring offers additional synthetic utility. It can be readily transformed into other functional groups via nucleophilic aromatic substitution or cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of diverse substituents at various positions on the aromatic ring, expanding the chemical space available for drug discovery.

In conclusion, (2S,4S)-4-(4-Benzyl-2-bromophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid (CAS No. 1354486-58-0) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it an excellent candidate for further exploration in drug discovery programs targeting various therapeutic areas.